Cas no 1188143-94-3 (4,6-Dichloro-2,3-dihydro-1H-inden-1-ol)

• Product Name: 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol
• CAS No: 1188143-94-3
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 2885660
• PubChem ID: 61383520
• Update Time: 2025-05-21

4,6-Dichloro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2,3-dihydro-1H-inden-1-ol
• 4,6-dichloroindan-1-ol
• NE44678
• 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol

• Inchi： 1S/C9H8Cl2O/c10-5-3-7-6(8(11)4-5)1-2-9(7)12/h3-4,9,12H,1-2H2
• InChI Key： ZIMJJJUNFVBXJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1CCC2O)Cl

Computed Properties

• Exact Mass: 201.9952203 g/mol
• Monoisotopic Mass: 201.9952203 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.06
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol

Comprehensive Overview of 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol (CAS No. 1188143-94-3): Properties, Applications, and Research Insights

4,6-Dichloro-2,3-dihydro-1H-inden-1-ol (CAS No. 1188143-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This chlorinated indanol derivative is characterized by its dihydroindenol core, which serves as a versatile intermediate in synthetic chemistry. The presence of chloro substituents at the 4 and 6 positions enhances its reactivity, making it valuable for constructing complex molecular architectures.

Recent studies highlight the growing demand for halogenated indane derivatives like 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol in drug discovery programs. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, where its rigid bicyclic framework can influence stereochemical outcomes. The compound's CAS number 1188143-94-3 is frequently searched in chemical databases by medicinal chemists exploring novel enzyme inhibitors or receptor modulators.

From an industrial perspective, this compound aligns with current trends in green chemistry and atom economy. Its efficient synthesis routes have been optimized to minimize waste, addressing environmental concerns that dominate modern chemical manufacturing. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are routinely employed to ensure batch-to-batch consistency for research applications.

The thermal stability and solubility profile of 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol make it suitable for diverse reaction conditions, including catalytic hydrogenation and cross-coupling reactions. These properties are frequently discussed in patent literature related to heterocyclic compound development, particularly for agricultural chemicals with improved biodegradability profiles.

Safety data sheets emphasize proper handling procedures for this compound, though it doesn't fall under restricted categories. Storage recommendations typically suggest anhydrous conditions to preserve its chemical integrity, with stability studies confirming long-term viability when protected from light and moisture.

Emerging applications in material science have expanded the utility of CAS 1188143-94-3, with investigations into its potential as a monomer for high-performance polymers. The electron-withdrawing effects of its chlorine atoms contribute to interesting electronic properties that are being explored for organic semiconductor applications.

Academic interest in this compound continues to grow, with research papers focusing on its crystallographic characterization and conformational analysis. The indane scaffold's ability to adopt specific three-dimensional configurations makes it valuable for molecular recognition studies in supramolecular chemistry.

For synthetic chemists, the regioselective functionalization of 4,6-Dichloro-2,3-dihydro-1H-inden-1-ol presents interesting challenges and opportunities. Recent publications describe innovative methods for selective dechlorination or ether formation at the benzylic position, expanding its utility as a synthetic intermediate.

Quality control protocols for this compound typically include rigorous testing for heavy metal contaminants and residual solvents, reflecting the pharmaceutical industry's stringent standards. These procedures ensure the material meets the requirements for GMP-compliant synthesis when used in drug development pipelines.

The future research directions for CAS 1188143-94-3 may include exploration of its biocatalytic transformations and incorporation into targeted drug delivery systems. Its structural features show promise for developing prodrug formulations with enhanced bioavailability characteristics.